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Compound of Interest

(S)-N-Boc-L-homoserine ethyl
Compound Name:
ester

Cat. No.: B120059

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-N-Boc-L-homoserine ethyl ester, a
key synthetic intermediate. The document details its chemical properties, a comprehensive
experimental protocol for its synthesis and purification, and analytical methods for its

characterization.

Core Compound Data

(S)-N-Boc-L-homoserine ethyl ester is a derivative of the amino acid L-homoserine, where
the amino group is protected by a tert-butoxycarbonyl (Boc) group and the carboxylic acid is
esterified with an ethyl group. This compound serves as a valuable building block in organic

synthesis.
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Property Value References
Molecular Weight 247.29 g/mol [1]

Molecular Formula C11H21NOs [2][3]

CAS Number 147325-09-5 [21[3]
Appearance White to Pale Yellow Solid [1]

Purity >95% [2]

DMF: 25 mg/ml, DMSO: 25
Solubility mg/ml, Ethanol: 20 mg/ml, [2]
PBS (pH 7.2): 3 mg/ml

Room temperature with sealed
Storage I [3]
we

Synthetic Applications

(S)-N-Boc-L-homoserine ethyl ester is primarily utilized as a synthetic intermediate in the
preparation of more complex molecules. Notably, it is a precursor in the synthesis of
unsaturated caprolactams and monomer units for oxy-peptide nucleic acids.

Experimental Protocols

The following sections outline a plausible multi-step experimental protocol for the synthesis and
purification of (S)-N-Boc-L-homoserine ethyl ester, based on established methods for N-Boc
protection and esterification of amino acids.

3.1. Step 1: N-Boc Protection of L-homoserine

This procedure describes the protection of the amino group of L-homoserine using di-tert-butyl
dicarbonate ((Boc)20).

o Materials: L-homoserine, Di-tert-butyl dicarbonate ((Boc)z20), Triethylamine (EtsN), Acetone,
Water.

e Procedure:
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3.2.

Dissolve L-homoserine in a mixture of acetone and water.

Add triethylamine to the solution while stirring.

Cool the mixture to 0°C and add di-tert-butyl dicarbonate ((Boc)20).

Allow the reaction to stir for several hours while gradually warming to room temperature.
Remove the acetone by rotary evaporation.

Extract the aqueous layer with an organic solvent such as ethyl acetate to remove
unreacted (Boc)z20.

Acidify the aqueous layer to a pH of 2-3 using a dilute acid like HCI.
Extract the product, N-Boc-L-homoserine, into ethyl acetate.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate
(Na2S0a4), and concentrate under reduced pressure to yield the N-Boc protected amino
acid.

Step 2: Ethyl Esterification of N-Boc-L-homoserine

This step involves the esterification of the carboxylic acid group of N-Boc-L-homoserine.

o Materials: N-Boc-L-homoserine, Ethyl iodide (Etl), Potassium carbonate (K2COs),
Dimethylformamide (DMF).

e Procedure:

o

[¢]

[¢]

[e]

Dissolve N-Boc-L-homoserine in anhydrous dimethylformamide (DMF).
Add solid potassium carbonate to the solution.
While stirring, add ethyl iodide to the suspension.

Continue stirring the reaction mixture at room temperature until thin-layer chromatography
(TLC) analysis indicates the completion of the reaction.
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o Filter the reaction mixture to remove inorganic salts.
o Partition the filtrate between ethyl acetate and water.

o Wash the organic phase with brine, dry over anhydrous magnesium sulfate (MgSOa), and
concentrate under reduced pressure to obtain the crude (S)-N-Boc-L-homoserine ethyl
ester.

3.3. Purification
The crude product can be purified using silica gel column chromatography.

o Materials: Crude (S)-N-Boc-L-homoserine ethyl ester, Silica gel, Eluent (e.g., a mixture of
ethyl acetate and petroleum ether).

e Procedure:
o Prepare a silica gel column.
o Dissolve the crude product in a minimal amount of the eluent.
o Load the sample onto the column.
o Elute the column with the chosen solvent system, collecting fractions.
o Monitor the fractions by TLC to identify those containing the pure product.

o Combine the pure fractions and remove the solvent under reduced pressure to yield the
purified (S)-N-Boc-L-homoserine ethyl ester.

Analytical Characterization

The identity and purity of the synthesized (S)-N-Boc-L-homoserine ethyl ester can be
confirmed by various analytical techniques, including:

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H NMR and 3C NMR): To confirm the
chemical structure.
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e Mass Spectrometry (MS): To determine the molecular weight and confirm the molecular
formula.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify the characteristic functional
groups.

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis and purification of (S)-N-Boc-
L-homoserine ethyl ester.
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Caption: Synthesis and Purification Workflow for (S)-N-Boc-L-homoserine ethyl ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b120059#s-n-boc-I-homoserine-ethyl-ester-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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